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Compound of Interest

Compound Name:

Cat. No.:

carboxylate

tert-Butyl 3-ethynylazetidine-1-

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for tert-Butyl 3-ethynylazetidine-1-carboxylate (CAS No: 287193-01-5). The
information is compiled from various chemical supplier safety data sheets to provide a

consolidated resource for laboratory and drug development settings.

Chemical Identification

Identifier

Value

Chemical Name

tert-Butyl 3-ethynylazetidine-1-carboxylate

1-Boc-3-ethynylazetidine, tert-butyl 3-ethynyl-1-

Synenyms azetidinecarboxylate
CAS Number 287193-01-5
Molecular Formula C10H15NO2[1]
Molecular Weight 181.23 g/mol

Chemical Structure

(Not available in a format for this guide)

Physical and Chemical Properties
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There is some variation in the reported physical and chemical properties of tert-Butyl 3-
ethynylazetidine-1-carboxylate among suppliers. The following table summarizes the
available data.

Property Value Source

Colorless to Yellow Liquid or

Appearance
PP Solid

Soluble in organic solvents
Solubility such as ether and ChemBKJ1]

dichloromethane.[1]

Melting Point Approx. -45 °C ChemBK]1]
Boiling Point Approx. 159 °C ChemBK[1]
Density Approx. 0.963 g/cm3 ChemBK[1]
Storage Temperature Sealed in dry, 2-8°C

Hazard Identification and Classification

tert-Butyl 3-ethynylazetidine-1-carboxylate is classified as a hazardous substance. The
GHS classification and associated hazard and precautionary statements are outlined below.

GHS Classification
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Pictogram Signal Word Hazard Class Hazard Statements
T, ] Acute toxicity, Oral H302: Harmful if
laalt text Warning
(Category 4) swallowed.
Skin )
o H315: Causes skin
corrosion/irritation o
irritation.
(Category 2)
Serious eye )
o H319: Causes serious
damage/eye irritation S
eye irritation.
(Category 2A)
Specific target organ
toxicity — Single H335: May cause
exposure (Category respiratory irritation.
3), Respiratory system
Precautionary Statements
Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Information

A comprehensive toxicological profile for tert-Butyl 3-ethynylazetidine-1-carboxylate is not

readily available. One source explicitly states that the toxicological properties have not been

fully investigated[2]. As such, no quantitative data such as LD50 or LC50 values are available.

The primary known toxicological effects are irritation to the skin, eyes, and respiratory system,

and it is considered harmful if swallowed.

Experimental Protocols
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Detailed experimental protocols for the determination of the safety data presented are not
available in the public domain. The information provided is based on standardized GHS

classification criteria.

Handling, Storage, and Emergency Procedures
Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of

tert-Butyl 3-ethynylazetidine-1-carboxylate.

Safe Handling and Storage Workflow

Store in a cool, dry, well-ventilated area at 2-8°C.
Keep container tightly sealed.

Y

\
E J

sl i

Click to download full resolution via product page

eturn to Storage

Caption: Workflow for safe handling and storage.
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First Aid Measures

The following diagram illustrates the recommended first aid procedures in case of exposure.

First Aid Emergency Procedures

Type of Exposure

Inhalation) (Skincamact) (EyeContac() (Ingestiun

Recommended Action

f not breathing, give artificial respiration. 5 5 Rinse mouth with water.
lcl Consult a physician. Consult a physician. '
Consult a physician. Consult a physician.

E WIS (i (i el (Wash off with soap and plenty of wa(er,) (Rinse thoroughly with plenty of water for at least 15 minu(es) [Never give anything by mouth to an unconscious personj

Hazard-Precaution Logical Relationship

Identified Hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Profile of tert-Butyl 3-
ethynylazetidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592247#tert-butyl-3-ethynylazetidine-1-carboxylate-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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